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Compound of Interest

Compound Name: Fmoc-N-Me-lle-OH

Cat. No.: B557328

Fmoc-N-Me-lle-OH is an essential building block in the synthesis of peptides with N-
methylated backbones. The incorporation of N-methylated amino acids can confer several
advantageous properties to peptides, including enhanced metabolic stability, increased cell
permeability, and improved conformational control. The solubility of Fmoc-amino acids in the
synthesis solvent, typically DMF, is paramount for achieving efficient and complete coupling
reactions, thereby ensuring high purity and yield of the target peptide.

Solubility Data of Fmoc-N-Me-lle-OH and Related
Compounds in DMF

Quantitative solubility data for Fmoc-N-Me-lle-OH in DMF is not extensively documented in
peer-reviewed literature. However, information from commercial suppliers provides a valuable
baseline. The following table summarizes the available solubility information for Fmoc-N-Me-
lle-OH and structurally similar N-methylated amino acids.
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Molecular Molar
. Reported .
Compound Weight ( Solvent . Concentrati  Source
Solubility
g/mol ) on (M)
"clearly
Fmoc-N-Me- soluble” (1
367.44 DMF _ >05M [1]
lle-OH mmole in 2
ml)
"clearly
Fmoc-N-Me- soluble” (1
353.41 DMF _ >0.5M [1]
Val-OH mmole in 2
ml)

This data indicates that Fmoc-N-Me-lle-OH has a solubility of at least 0.5 M in DMF at room
temperature, which is generally sufficient for standard solid-phase peptide synthesis protocols.

Factors Influencing Solubility

The solubility of Fmoc-N-methylated amino acids in DMF is influenced by several factors.
Understanding these can aid in troubleshooting and optimizing peptide synthesis.

¢ N-Methylation: The presence of a methyl group on the amide nitrogen disrupts the
intermolecular hydrogen bonding that can lead to aggregation in non-methylated Fmoc-
amino acids, often resulting in increased solubility in organic solvents.

e Amino Acid Side Chain: The hydrophobicity and steric bulk of the amino acid side chain play
a significant role. While isoleucine has a hydrophobic side chain, the overall solubility is a
balance between the polar carbamate and carboxylic acid groups and the nonpolar Fmoc
and side-chain groups.

o Solvent Purity: The presence of water or other impurities in DMF can affect the solubility of
Fmoc-amino acids. It is crucial to use high-purity, anhydrous DMF for peptide synthesis.

o Temperature: The solubility of most solids in liquids increases with temperature. Gentle
warming can be employed to dissolve Fmoc-amino acids that exhibit poor solubility at room
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temperature. However, prolonged exposure to elevated temperatures should be avoided to
prevent degradation.

o Presence of Other Reagents: The concentration of coupling reagents, bases, and other
additives in the synthesis mixture can influence the solubility of the Fmoc-amino acid.

Below is a diagram illustrating the interplay of these factors.
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Need Custom Synthesis?

Click to download full resolution via product page

Email: info@benchchem.com or Request Quote Online.

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling
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 To cite this document: BenchChem. [Introduction to Fmoc-N-Me-lle-OH in Peptide
Synthesis]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b557328#fmoc-n-me-ile-oh-solubility-in-dmf]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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